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Compound of Interest

Compound Name: 7-Methyloct-7-EN-1-YN-4-OL

Cat. No.: B15425681 Get Quote

Technical Guide: 7-Methyloct-7-en-1-yn-4-ol
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a summary of the known physical and chemical properties of the

organic compound 7-Methyloct-7-en-1-yn-4-ol. Due to the limited availability of specific

experimental data for this molecule in publicly accessible databases and literature, this

document also includes general characteristics of enyne alcohols to provide a contextual

understanding. The guide is intended for researchers and professionals in the fields of

chemistry and drug development who require a concise overview of this compound. All

quantitative data is presented in structured tables, and a generalized experimental workflow is

visualized.

Chemical Identity
7-Methyloct-7-en-1-yn-4-ol is a secondary alcohol containing both a double bond (alkene) and

a triple bond (alkyne) in its carbon chain.
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Identifier Value

IUPAC Name 7-methyloct-7-en-1-yn-4-ol[1]

Molecular Formula C₉H₁₄O[1]

Molecular Weight 138.21 g/mol [1]

CAS Number 96488-58-3[1]

SMILES CC(=C)CCC(CC#C)O[1]

InChI Key UXSZMEZYKBWHIC-UHFFFAOYSA-N[1]

Physical Properties
Specific experimental data for the physical properties of 7-Methyloct-7-en-1-yn-4-ol, such as

melting point, boiling point, and density, are not readily available in the cited literature.

However, general properties of related unsaturated alcohols can provide an estimation.

Alcohols exhibit higher boiling points than alkanes of similar molecular weight due to hydrogen

bonding.[2][3] The solubility of alcohols in water decreases as the carbon chain length

increases.[2][3] Alkynes are generally nonpolar but are more polar than corresponding alkanes

and alkenes.[4]

Property Value

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

Calculated XLogP3-AA 2.3[1]

Chemical and Spectral Properties
The chemical reactivity of 7-Methyloct-7-en-1-yn-4-ol is dictated by its functional groups: the

hydroxyl group, the carbon-carbon double bond, and the carbon-carbon triple bond. The
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terminal alkyne provides a site for deprotonation and subsequent reactions, a characteristic

feature of terminal alkynes.[5]

Spectral Data: While specific spectra for 7-Methyloct-7-en-1-yn-4-ol are not directly provided,

references indicate the availability of 13C NMR and GC-MS data.[1]

Spectral Data Type Availability

¹H NMR Data not available

¹³C NMR Referenced, but data not available in snippets[1]

Mass Spectrometry (GC-MS) Referenced, but data not available in snippets[1]

Infrared (IR) Data not available

Experimental Protocols
Detailed experimental protocols for the synthesis of 7-Methyloct-7-en-1-yn-4-ol are not

available in the searched literature. However, a general approach to synthesizing similar enyne

alcohols can be conceptualized.

Below is a generalized workflow for the synthesis and characterization of an enyne alcohol.
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Generalized Workflow for Enyne Alcohol Synthesis and Analysis

Synthesis

Analysis

Starting Materials
(e.g., Alkyne and Epoxide)

Coupling Reaction
(e.g., Grignard or organolithium addition)

Aqueous Workup
(Quenching and Extraction)

Purification
(e.g., Column Chromatography)

Isolated Product

Characterization

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(GC-MS or LC-MS) IR Spectroscopy Purity Assessment

(e.g., HPLC, GC)
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Caption: Generalized workflow for the synthesis and analysis of an enyne alcohol.
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Biological Activity and Signaling Pathways
There is no specific information available in the searched literature regarding the biological

activity or involvement in signaling pathways of 7-Methyloct-7-en-1-yn-4-ol.

However, the broader class of enyne derivatives has been noted for various biological

activities. Some natural and synthetic enynes have demonstrated potent anti-inflammatory

properties.[1][6] Additionally, some polyunsaturated alcohols and their derivatives have been

investigated for their potential as insecticides.

As no specific signaling pathway has been identified for 7-Methyloct-7-en-1-yn-4-ol, a
representative diagram for a hypothetical drug discovery process is provided below.
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Hypothetical Drug Discovery and Development Pathway

Discovery Phase

Preclinical Development

Clinical Trials

Target Identification

High-Throughput Screening
(including enyne libraries)

Hit-to-Lead Optimization

Lead Optimization

In Vitro Studies
(Cell-based assays)

Candidate Selection

In Vivo Studies
(Animal models)

Toxicology Studies

Phase I

IND Submission

Phase II

Phase III
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Caption: A hypothetical pathway for drug discovery and development.
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Conclusion
7-Methyloct-7-en-1-yn-4-ol is a structurally interesting molecule for which foundational

chemical identifiers are available. However, a comprehensive understanding of its physical

properties, a detailed protocol for its synthesis, and its biological significance are currently

lacking in the public domain. Further experimental investigation is required to fully characterize

this compound and explore its potential applications. This guide serves as a starting point for

researchers by consolidating the available information and highlighting the existing knowledge

gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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